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Compound of Interest

Compound Name: Amoxicillin-13Cé6

Cat. No.: B1151688

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, specifications, and applications of Amoxicillin-13C6, a stable isotope-labeled
internal standard crucial for the accurate quantification of amoxicillin in research and preclinical
studies.

Commercial Suppliers and Product Specifications

Amoxicillin-13C6 is available from several reputable suppliers specializing in research
chemicals and analytical standards. The purity and isotopic enrichment are critical parameters
for its use as an internal standard in mass spectrometry-based assays. Below is a summary of
the quantitative data provided by various suppliers.
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. . Molecular
. Chemical Isotopic Molecular .
Supplier . . Weight ( g/mol
Purity Enrichment Formula |
C1013Ce6H19N30s
Nucleosyn 95%][1] 98%[1] 371.36[1]
S[1]
Alfa Chemistry >95% 99% 13C C16H19N30sS 3714
Shimadzu min. 95% min. 99% 13C[2] C16H19N3055[2] 371.40[2]
MedChemExpres » - C1013CsH19N305
Not specified Not specified 371.36[3]
S S[3]
- - C10%CeH19N305 -
LGC Standards Not specified Not specified Syl Not specified
Toronto
- - C103CeH13N305
Research Not specified Not specified s 371.36
Chemicals (TRC)
Santa Cruz - . C10%CeH13N305
) Not specified Not specified 371.36
Biotechnology S

Application: Bioanalytical Method Internal Standard

Amoxicillin-13C6 serves as an ideal internal standard for the quantification of amoxicillin in
biological matrices, such as human plasma, using liquid chromatography-tandem mass
spectrometry (LC-MS/MS). Its chemical structure is identical to amoxicillin, except for the
inclusion of six carbon-13 isotopes. This ensures that it co-elutes with the unlabeled amoxicillin
and exhibits similar ionization efficiency, while being distinguishable by its higher mass. This
allows for the correction of variability during sample preparation and analysis, leading to highly
accurate and precise quantification.

Experimental Protocols

The following sections detail typical experimental methodologies for the quantification of
amoxicillin in human plasma using Amoxicillin-13C6 as an internal standard. These protocols
are based on established methods found in the scientific literature.[1][5][6][7][8][9]
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Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique for cleaning up and concentrating the analyte

and internal standard from complex biological matrices.

Methodology:

Spiking: To 100 pL of a human plasma sample, add a known concentration of Amoxicillin-
13C6 working solution.

Acidification: Add 100 pL of 1% (v/v) formic acid in water and vortex for 30 seconds.[8]
Centrifugation: Centrifuge the sample at 14,000 x g for 5 minutes at 10 °C.[8]

SPE Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., Phenomenex
Strata-X) with 1.0 mL of methanol followed by 1.0 mL of 1% (v/v) formic acid in water.[8]

Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE
cartridge.

Washing: Wash the cartridge with 1.0 mL of 1% (v/v) formic acid in water, followed by 1.0 mL
of water.[8]

Drying: Dry the cartridge under a stream of nitrogen for 1 minute.[8]
Elution: Elute the amoxicillin and Amoxicillin-13C6 with 1.0 mL of the mobile phase.

Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the
residue in the mobile phase for LC-MS/MS analysis.

LC-MSI/MS Instrumentation and Conditions
Liquid Chromatography:

System: An ultra-performance liquid chromatography (UPLC) system.

Column: A C18 reversed-phase column (e.g., UPLC BEH C18, 50 mm x 2.1 mm, 1.7 um).[6]
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» Mobile Phase: A gradient of acetonitrile and 2.0 mM ammonium formate in water is often
used.[6]

o Flow Rate: A typical flow rate is 0.400 mL/min.[6]
e Injection Volume: 5 pL.
Tandem Mass Spectrometry:

« lonization: Electrospray ionization (ESI) in negative or positive mode. The negative ionization
mode is often preferred for amoxicillin.[10]

o Detection: Multiple Reaction Monitoring (MRM) is used to detect the specific precursor-to-
product ion transitions for both amoxicillin and Amoxicillin-13C6.

o Amoxicillin Transition: m/z 363.9 - 223.1[10]

o Amoxicillin-13C6 Transition: m/z 369.9 — 229.1 (The exact m/z will be 6 Da higher than
the unlabeled compound).

Visualizations
Experimental Workflow for Amoxicillin Quantification

Lci alysis D
Spike with Acidity with Solid-Phase Extraction Inject Sample , [ UPLC Separation Tandem MS Detection Quantification
lasma Sample ‘ Amoxicillin-13C6 ‘ Formic Acid Centrifuge (Condition, Load, Wash, Elute) Evaporale & Reconstitit (C18 Column) ) (ESI, MRM) (Peak Area Ratio) Report Concentration

Click to download full resolution via product page

Caption: Workflow for amoxicillin quantification using Amoxicillin-13C6.

Logical Relationship of Internal Standard Method
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Caption: Principle of quantification using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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